Cas no 1379846-08-8 (2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid
• CAS No: 1379846-08-8
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5969551
• PubChem ID: 64141430
• Update Time: 2025-05-21

2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• α-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-furanpropanoic acid
• 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid
• 1379846-08-8
• 3-(furan-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• EN300-1298471
• 2-{[(tert-butoxy)carbonyl]amino}-3-(furan-3-yl)propanoic acid
• AKOS013459407
• 2-((tert-Butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid
• SCHEMBL590414

• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(16)13-9(10(14)15)6-8-4-5-17-7-8/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： JMIUWWIKSKJLKF-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(NC(=O)OC(C)(C)C)CC1=COC=C1

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 402.5±40.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic Acid (CAS No. 1379846-08-8)

2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid, with the CAS number 1379846-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules and has been extensively studied for its potential applications in drug development.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid consists of a propanoic acid backbone modified with a tert-butoxycarbonyl (Boc) protected amino group and a furanyl substituent at the third carbon position. This configuration endows the compound with distinct chemical properties that make it valuable in synthetic chemistry. The Boc group provides stability and protection during synthetic procedures, while the furanyl moiety introduces additional functionality that can be utilized in further derivatization.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, particularly those incorporating furan moieties. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the furan ring in 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid enhances its potential as a building block for pharmacologically active compounds.

One of the most compelling aspects of this compound is its utility in peptide synthesis. The Boc-protected amino group serves as an excellent leaving group, allowing for controlled coupling reactions with other amino acids or peptide fragments. This makes 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid a valuable intermediate in the construction of complex peptide-based drugs. Recent studies have demonstrated its effectiveness in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations.

The integration of computational chemistry and molecular modeling has further enhanced the understanding of how 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid interacts with biological targets. Advanced computational techniques have allowed researchers to predict binding affinities and optimize molecular structures for improved efficacy. These methods have been particularly useful in identifying potential drug candidates that can modulate protein-protein interactions, a key mechanism in many diseases.

Moreover, the versatility of 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid extends to its role as a precursor in the synthesis of non-peptide drugs. The combination of the Boc group and the furan ring provides multiple sites for functionalization, enabling the creation of diverse molecular architectures. This flexibility has been exploited in the development of small molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The pharmaceutical industry has increasingly recognized the importance of sustainable synthetic routes, and 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid fits well within this paradigm. Its synthesis can be optimized to minimize waste and reduce environmental impact, aligning with global efforts to promote green chemistry. Recent innovations in catalytic processes have enabled more efficient production methods, further solidifying its position as a preferred intermediate.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(furan-3-yl)propanoic acid (CAS No. 1379846-08-8) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for synthetic chemists working on peptide-based drugs and non-peptide inhibitors. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts.